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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766

Essential Safety and Handling Guide for 2-
Aminocyclohexanol

This guide provides critical safety and logistical information for the handling and disposal of 2-
Aminocyclohexanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and mitigate potential
hazards.

Chemical Identifier:
e Name: 2-Aminocyclohexanol
o CAS Number: 6850-38-0 (mixture of cis- and trans-isomers)

Hazard Summary: 2-Aminocyclohexanol is classified as a corrosive substance that can cause
severe skin burns and serious eye damage.[1][2] It may also cause respiratory irritation.[3][4][5]
[6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 2-
Aminocyclohexanol to minimize exposure and ensure personal safety.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[4][7]

Hand Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended.[8] Gloves must
be inspected prior to use and
changed frequently, especially

after direct contact.

Body Protection

Protective Clothing

A disposable gown or a clean
lab coat should be worn.[8] For
larger quantities or situations
with a higher risk of splashing,
a polyethylene-coated
polypropylene gown is

recommended.[8]

Respiratory Protection

Respirator

Not typically required for small-
scale laboratory use with
adequate ventilation.[3]
However, if dust or aerosols
are generated or if working in a
poorly ventilated area, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[9]

Operational Plan: Step-by-Step Handling Procedure

Adherence to this operational plan is crucial for the safe handling of 2-Aminocyclohexanol.

1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in good working

order.[10]

o Work in a well-ventilated area, preferably within a chemical fume hood.[9]
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Assemble all necessary equipment and reagents before starting the experiment.
Don the appropriate PPE as specified in the table above.

. Handling:
Avoid direct contact with the skin, eyes, and clothing.[2]
Do not breathe in dust, fumes, or vapors.[1][2]
When weighing or transferring the solid, do so carefully to minimize dust generation.
If working with a solution, be mindful of potential splashes.

. In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin with
plenty of water for at least 15 minutes.[3][10] Seek medical attention.[3]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including
under the eyelids.[3][10] Remove contact lenses if present and easy to do so. Continue
rinsing for at least 15 minutes and seek immediate medical attention.[2][3][10]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If
breathing is difficult, give oxygen. If not breathing, give artificial respiration.[4][7] Seek
immediate medical attention.[2]

Ingestion: Rinse the mouth with water.[2][7] Do NOT induce vomiting.[2] Never give anything
by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[2]

. Storage:
Store in a cool, dry, and well-ventilated place.[3][4]
Keep the container tightly closed.[2][3][4]

Store locked up.[1][2]
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» Store away from incompatible materials such as strong oxidizing agents.[11]

Disposal Plan

Proper disposal of 2-Aminocyclohexanol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Waste containing 2-Aminocyclohexanol is classified as hazardous
waste.[3]

o Disposal of Unused Product: Dispose of unused 2-Aminocyclohexanol through a licensed
waste disposal company.[2] Do not empty into drains.[4][11]

o Contaminated Materials: Any materials that have come into contact with 2-
Aminocyclohexanol, such as gloves, paper towels, and empty containers, should be
treated as hazardous waste.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed container should then be disposed of
through a hazardous or special waste collection point.[3]

Workflow for Safe Handling of 2-Aminocyclohexanol
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1. Preparation
- Verify emergency equipment
- Work in fume hood
- Don appropriate PPE

Proceed with caution

2. Handling
- Avoid contact and inhalation
- Minimize dust/aerosols

If not all material is used

8. Storage

3. Experimental Use - Cool, dry, ventilated area

- Tightly closed container
Spill or Exposure Occurs

4. First Aid & Emergency Response
- Skin/Eye wash
- Move to fresh air

Experiment complete

- Seek medical attention

Aftermath

5. Decontamination
- Clean work area
- Wipe down equipment

l

6. Waste Collection
- Segregate hazardous waste
- Collect rinsate

7. Disposal

- Use licensed waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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